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Compound of Interest

Compound Name: GDC-0349

Cat. No.: B607618 Get Quote

GDC-0349 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and handling of the mTOR

inhibitor, GDC-0349.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of GDC-0349?

A1: The recommended solvent for preparing a high-concentration stock solution of GDC-0349
is dimethyl sulfoxide (DMSO). GDC-0349 is highly soluble in fresh, anhydrous DMSO.[1][2][3]

Q2: I am having trouble dissolving GDC-0349 in DMSO. What should I do?

A2: If you encounter solubility issues, consider the following troubleshooting steps:

Use fresh, high-quality DMSO: DMSO is hygroscopic and can absorb moisture, which

significantly reduces the solubility of GDC-0349.[1][4] Always use fresh, anhydrous DMSO

from a newly opened bottle.

Gentle warming: You can warm the solution gently to 37°C to aid dissolution.[2]

Sonication: Shaking the vial in an ultrasonic bath for a short period can also help break up

powder aggregates and facilitate solubilization.[2]

Q3: How should I prepare working solutions for my cell culture experiments?
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A3: To prepare a working solution, the high-concentration DMSO stock solution should be

serially diluted in your cell culture medium to the final desired concentration. It is critical to

ensure that the final concentration of DMSO in the culture medium is low (typically ≤0.1%) to

avoid solvent-induced cytotoxicity. Perform dilutions immediately before use.

Q4: What is the stability of GDC-0349 stock solutions?

A4: When stored properly, GDC-0349 stock solutions are stable for extended periods. For

optimal stability, aliquot the stock solution into single-use vials to avoid repeated freeze-thaw

cycles.[1] Recommended storage conditions are:

Up to 1 month at -20°C in solvent.[1]

Up to 1 year at -80°C in solvent.[1]

Q5: What is the mechanism of action for GDC-0349?

A5: GDC-0349 is a potent and selective ATP-competitive inhibitor of the mammalian target of

rapamycin (mTOR) kinase, with a Ki value of 3.8 nM.[1][4] It effectively inhibits both mTOR

Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2), which are key components of the

PI3K/Akt/mTOR signaling pathway that regulates cell growth, proliferation, and survival.[4][5][6]

[7]
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Issue Possible Cause Recommended Solution

Precipitate forms in culture

medium after adding GDC-

0349.

The solubility of GDC-0349 is

significantly lower in aqueous

solutions like culture media

compared to DMSO.[1][3][8]

The final concentration of the

compound may be too high.

Ensure the final DMSO

concentration in the medium is

minimal (e.g., <0.1%). Perform

a pilot test to determine the

maximum soluble

concentration of GDC-0349 in

your specific culture medium.

Prepare the working solution

by adding the DMSO stock

dropwise to the medium while

vortexing to ensure rapid

mixing.

Inconsistent experimental

results.

1. Improper storage leading to

compound degradation. 2.

Repeated freeze-thaw cycles

of the stock solution.[1] 3.

Inaccurate pipetting of the

viscous DMSO stock.

1. Store stock solutions as

recommended (-80°C for long-

term). 2. Aliquot stock solutions

into single-use volumes. 3.

Use positive displacement

pipettes or reverse pipetting

techniques for accurate

handling of DMSO solutions.

Compound appears insoluble

or forms a suspension in

DMSO.

1. DMSO has absorbed

moisture.[1][4] 2. The

concentration is too high for

the quality of the solvent. 3.

The compound was not fully

dissolved initially.

1. Use a fresh, unopened

bottle of anhydrous, high-purity

DMSO. 2. Refer to the

solubility table and do not

exceed the maximum

recommended concentration.

3. Apply gentle warming (37°C)

and sonication to ensure

complete dissolution.[2]

Quantitative Data Summary
The solubility of GDC-0349 varies across different solvents. The following table summarizes

the reported solubility data.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Reference(s)

DMSO 91 mg/mL 201.08 mM [1][3]

30 mg/mL ~66.3 mM [7]

≥ 100 mg/mL ≥ 220.97 mM [4]

Ethanol 10 mg/mL ~22.1 mM [7]

6 mg/mL 13.25 mM [1][3]

DMSO:PBS (pH 7.2)

(1:9)
0.1 mg/mL ~0.22 mM [7]

Water Insoluble Insoluble [1][3][8]

Note: The molecular weight of GDC-0349 is 452.55 g/mol .[1]

Experimental Protocols & Visualizations
Protocol: Preparation of GDC-0349 Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of GDC-0349 in DMSO.

Workflow for 10 mM Stock Solution

Start: Weigh GDC-0349 1. Accurately weigh
4.53 mg of GDC-0349 powder.

Begin 2. Add 1 mL of fresh,
anhydrous DMSO to the vial.

Transfer powder 3. Vortex vigorously.
If needed, warm to 37°C or sonicate

until fully dissolved.

Solubilize 4. Aliquot into single-use
vials for storage.

Dispense 5. Store at -80°C
for long-term stability.

Preserve End: 10 mM Stock ReadyComplete

Click to download full resolution via product page

Caption: Workflow for preparing a GDC-0349 stock solution.

Signaling Pathway: GDC-0349 Inhibition of mTOR
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GDC-0349 targets the PI3K/Akt/mTOR signaling pathway. This pathway is a central regulator of

cell processes, and its aberrant activation is common in cancer. GDC-0349 inhibits both

mTORC1 and mTORC2, blocking downstream signaling.[5]
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Caption: GDC-0349 inhibits both mTORC1 and mTORC2 complexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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